Cas no 16154-61-3 (1-methyl-4-(3-methyl-4-nitrophenyl)-Piperazine)

• Product Name: 1-methyl-4-(3-methyl-4-nitrophenyl)-Piperazine
• CAS No: 16154-61-3
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• MDL: MFCD11039716
• CID: 1076710
• PubChem ID: 18439747
• Update Time: 2025-11-02

1-methyl-4-(3-methyl-4-nitrophenyl)-Piperazine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(3-methyl-4-nitrophenyl)-Piperazine
• 1-methyl-4-(3-methyl-4-nitrophenyl)piperazine
• AKOS008736858
• 1-Methyl-4-(3-methyl-4-nitro-phenyl)-piperazine
• SCHEMBL13770541
• Piperazine, 1-methyl-4-(3-methyl-4-nitrophenyl)-
• YVVZWEJZESFFDB-UHFFFAOYSA-N
• AS-8708
• CS-0447695
• DTXSID20593787
• DB-147693
• SCHEMBL170932
• MFCD11039716
• 16154-61-3

• MDL： MFCD11039716
• Inchi： 1S/C12H17N3O2/c1-10-9-11(3-4-12(10)15(16)17)14-7-5-13(2)6-8-14/h3-4,9H,5-8H2,1-2H3
• InChI Key： YVVZWEJZESFFDB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1C)N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 235.132076794g/mol
• Monoisotopic Mass: 235.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-methyl-4-(3-methyl-4-nitrophenyl)-Piperazine

Comprehensive Guide to 1-methyl-4-(3-methyl-4-nitrophenyl)-Piperazine (CAS No. 16154-61-3): Properties, Applications, and Market Insights

1-methyl-4-(3-methyl-4-nitrophenyl)-Piperazine (CAS No. 16154-61-3) is a specialized piperazine derivative with a unique molecular structure, combining a methyl-substituted nitrophenyl group with a piperazine ring. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential as a building block for drug discovery and material science applications. In this article, we delve into its chemical properties, synthesis methods, industrial applications, and emerging trends in the global market.

The molecular formula of 1-methyl-4-(3-methyl-4-nitrophenyl)-Piperazine is C₁₂H₁₇N₃O₂, with a molecular weight of 235.29 g/mol. Its structure features a nitro aromatic moiety, which contributes to its reactivity in various chemical transformations. Researchers have explored its utility as an intermediate in the synthesis of heterocyclic compounds, particularly in the development of bioactive molecules targeting neurological and metabolic disorders. The presence of both electron-withdrawing (nitro) and electron-donating (methyl) groups makes it a versatile scaffold for medicinal chemistry.

Recent studies highlight the role of 1-methyl-4-(3-methyl-4-nitrophenyl)-Piperazine in catalysis and ligand design. For instance, its derivatives have shown promise in asymmetric synthesis, a hot topic in green chemistry. With the growing demand for sustainable chemical processes, this compound's potential as a chiral auxiliary or organocatalyst is under investigation. Industry reports suggest a rising interest in nitrophenyl piperazine derivatives for applications in agrochemicals and electronic materials, aligning with global trends toward precision farming and flexible electronics.

From a commercial perspective, CAS 16154-61-3 is primarily supplied by specialty chemical manufacturers catering to the pharmaceutical intermediates market. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control, ensuring compliance with Good Manufacturing Practice (GMP) standards. Regulatory databases classify it as a research chemical, with suppliers emphasizing its use in non-clinical studies and academic research.

Innovative applications of 1-methyl-4-(3-methyl-4-nitrophenyl)-Piperazine extend to material science, where its nitro group enables participation in click chemistry reactions. This property is valuable for designing functional polymers and smart coatings—areas gaining traction in renewable energy and wearable technology. Furthermore, computational chemists utilize this compound in molecular docking studies to explore interactions with biological targets, reflecting the intersection of AI-driven drug discovery and traditional synthetic chemistry.

Environmental and safety profiles of piperazine-based compounds like CAS 16154-61-3 are frequently searched topics among researchers. While not classified as hazardous under standard regulations, proper handling protocols—including personal protective equipment (PPE) and ventilation—are recommended during lab-scale operations. Recent publications discuss its biodegradability and potential green synthesis routes, addressing the chemical industry's focus on Environmental, Social, and Governance (ESG) criteria.

Market analysts project steady growth for nitrophenyl piperazine derivatives, driven by R&D investments in central nervous system (CNS) therapeutics and advanced materials. Patent landscapes reveal increasing filings for 1-methyl-4-(3-methyl-4-nitrophenyl)-Piperazine analogs, particularly in Asia-Pacific regions. As supply chains diversify post-pandemic, manufacturers are adopting blockchain for traceability and continuous flow chemistry to enhance production efficiency—trends likely to shape the compound's future availability.

In conclusion, 1-methyl-4-(3-methyl-4-nitrophenyl)-Piperazine (CAS No. 16154-61-3) represents a multifaceted chemical entity bridging medicinal chemistry, catalysis, and material innovation. Its adaptability to modern structure-activity relationship (SAR) studies and alignment with circular economy principles position it as a compound of enduring scientific and industrial relevance.